2400864-80-2(Adenosine receptor antagonist 3) Price
This page is the exclusive Price page for 2400864-80-2(Adenosine receptor antagonist 3).
This page is dedicated to presenting you with the most accurate and real-time updated Price information about this important compound,thereby providing a strong basis for you when making relevant purchasing decisions and helping you understand the market Price dynamics more comprehensively and clearly.
Adenosine receptor antagonist 3 Price
| Related Categories | No. | Brand | Purity | Specification | Price | Update time | Buy |
|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P027JT2-5mg | 1pchem | 99% | 5mg | $369.00 | 22 May. 2024 | |
| 1PlusChem | 1P027JT2-10mg | 1pchem | 99% | 10mg | $552.00 | 22 May. 2024 | |
| 1PlusChem | 1P027JT2-25mg | 1pchem | 99% | 25mg | $1124.00 | 22 May. 2024 | |
| 1PlusChem | 1P027JT2-50mg | 1pchem | 99% | 50mg | $1753.00 | 22 May. 2024 | |
| 1PlusChem | 1P027JT2-100mg | 1pchem | 99% | 100mg | $2783.00 | 22 May. 2024 | |
| Ambeed | A1601006-5mg | ambeed | 98% | 5mg | $300.0 | 27 Feb. 2025 | |
| Ambeed | A1601006-10mg | ambeed | 98% | 10mg | $450.0 | 27 Feb. 2025 | |
| Ambeed | A1601006-25mg | ambeed | 98% | 25mg | $950.0 | 27 Feb. 2025 | |
| Ambeed | A1601006-100mg | ambeed | 98% | 100mg | $2400.0 | 27 Feb. 2025 | |
| Ambeed | A1601006-5mg | ambeed | 98% | 5mg | $2700.0 | 04 Jun. 2025 | |
| Ambeed | A1601006-10mg | ambeed | 98% | 10mg | $4050.0 | 04 Jun. 2025 |
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
PRIBOLAB PTE.LTD
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
Jiangsu Xinsu New Materials Co., Ltd
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Tiancheng Chemical (Jiangsu) Co., Ltd
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises